Cas no 2915-52-8 (2-Butenedioic acid(2Z)-, 1,4-didodecyl ester)

• Product Name: 2-Butenedioic acid(2Z)-, 1,4-didodecyl ester
• CAS No: 2915-52-8
• MF: C₂₈H₅₂O₄
• MW: 452.710089683533
• MDL: MFCD00080483
• CID: 256151
• PubChem ID: 5354846
• Update Time: 2025-10-23

2-Butenedioic acid(2Z)-, 1,4-didodecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 1,4-didodecyl ester
• Dilauryl Maleate
• (Z)-2-butenedioic acid,didodecyl ester
• 2-Butenedioic acid (Z)-,didodecyl ester
• didodecyl maleate
• Didodecylmaleinat
• di-n-dodecylmaleic ester
• Maleic acid didodecyl ester
• Maleinsaeure-didodecylester
• 2-Butenedioic acid (2Z)-, didodecyl ester
• DTXSID6062705
• SCHEMBL443442
• MFCD00080483
• EINECS 220-834-0
• NS00083728
• 2-Butenedioic acid (Z)-, didodecyl ester
• UNII-3ZQG75061R
• 3ZQG75061R
• Maleic acid, didodecyl ester
• 2915-52-8
• HEJZJSIRBLOWPD-VHXPQNKSSA-N
• 2-Butenedioic acid (2Z)-, 1,4-didodecyl ester
• Q27258259
• NSC20978
• NSC 20978
• di-n-dodecyl maleate
• NSC-20978
• didodecyl (Z)-but-2-enedioate
• Maleic acid, dilauryl ester

• MDL： MFCD00080483
• Inchi： 1S/C28H52O4/c1-3-5-7-9-11-13-15-17-19-21-25-31-27(29)23-24-28(30)32-26-22-20-18-16-14-12-10-8-6-4-2/h23-24H,3-22,25-26H2,1-2H3/b24-23-
• InChI Key： HEJZJSIRBLOWPD-VHXPQNKSSA-N
• SMILES： O(C(/C=C\C(=O)OCCCCCCCCCCCC)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 452.38700
• Monoisotopic Mass: 452.387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 26
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 11.4

Experimental Properties

• Density: 0.921
• Boiling Point: 521.8°Cat760mmHg
• Flash Point: 245.2°C
• Refractive Index: 1.463
• PSA: 52.60000
• LogP: 8.47080

2-Butenedioic acid(2Z)-, 1,4-didodecyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 2-Butenedioic acid(2Z)-, 1,4-didodecyl ester

Research Brief on 2-Butenedioic acid(2Z)-, 1,4-didodecyl ester (CAS: 2915-52-8): Recent Advances and Applications

The compound 2-Butenedioic acid(2Z)-, 1,4-didodecyl ester (CAS: 2915-52-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative of fumaric acid, characterized by its unique structural properties, has shown promising potential in various applications, including drug delivery systems, material science, and as a bioactive molecule. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, characterization, and emerging applications.

Recent studies have focused on the synthesis and optimization of 2-Butenedioic acid(2Z)-, 1,4-didodecyl ester to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its molecular structure and confirm its chemical identity. Researchers have also explored its physicochemical properties, including solubility, stability, and thermal behavior, which are critical for its potential applications in pharmaceutical formulations.

One of the most notable applications of this compound is in the development of novel drug delivery systems. Due to its amphiphilic nature, 2-Butenedioic acid(2Z)-, 1,4-didodecyl ester has been investigated as a potential carrier for hydrophobic drugs, improving their bioavailability and targeted delivery. Preliminary in vitro studies have demonstrated its ability to form stable micelles and liposomes, which can encapsulate and release therapeutic agents in a controlled manner. These findings open new avenues for the design of more efficient and safer drug delivery platforms.

In addition to its pharmaceutical applications, this compound has also been explored in material science. Its unique molecular structure allows it to act as a building block for the synthesis of advanced polymers and coatings. Recent research has shown that 2-Butenedioic acid(2Z)-, 1,4-didodecyl ester can enhance the mechanical properties and durability of polymeric materials, making them suitable for use in biomedical devices and industrial applications. Furthermore, its biocompatibility and low toxicity profile make it an attractive candidate for sustainable material development.

Despite these promising developments, challenges remain in the large-scale production and commercialization of 2-Butenedioic acid(2Z)-, 1,4-didodecyl ester. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic routes, improving purification methods, and conducting comprehensive toxicological studies to ensure its safety for human use.

In conclusion, 2-Butenedioic acid(2Z)-, 1,4-didodecyl ester (CAS: 2915-52-8) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceutical sciences. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its utility in various fields. This brief underscores the importance of interdisciplinary collaboration to harness the full potential of this innovative molecule.